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Compound of Interest

Compound Name: 2-(3-Bromophenyl)triphenylene

Cat. No.: B572025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 2-(3-
Bromophenyl)triphenylene, a polycyclic aromatic hydrocarbon (PAH) with the molecular

formula C24H15Br. Triphenylene and its derivatives are notable for their rigid, planar, and

electron-rich structures, which make them prime candidates for applications in materials

science, particularly in the field of organic electronics.[1][2] This guide consolidates available

data on the compound's chemical and physical properties, outlines plausible synthetic

methodologies based on established reactions for this class of molecules, and discusses its

potential applications. Due to its status as a specialized chemical intermediate, this guide

focuses on its role as a building block in the synthesis of advanced materials.[3]

Chemical and Physical Properties
2-(3-Bromophenyl)triphenylene is a solid, crystalline compound at room temperature.[4][5] Its

key quantitative properties, compiled from various chemical suppliers and databases, are

summarized below.
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Property Value Source

Molecular Formula C24H15Br [3][4][6]

Molecular Weight 383.29 g/mol [4][5][6]

CAS Number 1313514-53-2 [3][4][5]

Physical State
Solid, White to yellow powder

or crystals
[4][5]

Melting Point 149 °C [4]

Purity ≥98.0% (by GC) [3][4][5]

IUPAC Name 2-(3-bromophenyl)triphenylene [5][6]

Computed XLogP3 7.2 [6]

Topological Polar Surface Area 0 Å² [3]

Rotatable Bond Count 1 [3]

Synthesis Methodologies
While a specific, peer-reviewed synthesis protocol for 2-(3-Bromophenyl)triphenylene is not

publicly detailed, its structure lends itself to well-established synthetic routes for functionalized

triphenylene derivatives.[1][7] The most versatile and common of these is the Suzuki-Miyaura

cross-coupling reaction, which allows for the precise formation of a carbon-carbon bond

between the triphenylene core and the bromophenyl substituent.[1][2]

Generalized Synthetic Workflow
A logical synthetic approach involves a two-stage process: first, the synthesis of a triphenylene

precursor with a reactive group (like a boronic acid or ester), followed by the cross-coupling

reaction.
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Stage 1: Precursor Synthesis

Stage 2: Suzuki-Miyaura Coupling

Triphenylene or
2-Bromotriphenylene

Boronic Acid / Ester
Precursor

(e.g., 2-(Triphenylenyl)boronic acid)

Borylation Reaction
(e.g., Miyaura borylation)

2-(3-Bromophenyl)triphenylene

Pd Catalyst (e.g., Pd(PPh3)4)
Base (e.g., Na2CO3)

1,3-Dibromobenzene or
3-Bromophenylboronic acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-(3-Bromophenyl)triphenylene via Suzuki

coupling.

Experimental Protocol: Representative Suzuki-Miyaura
Coupling
The following is a generalized protocol for the synthesis of a substituted triphenylene, which

can be adapted for the target molecule. This procedure assumes the availability of a

triphenylene boronic acid precursor.
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Materials:

Triphenylene precursor (e.g., 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)triphenylene)

(1.0 eq.)

1,3-Dibromobenzene (1.2 eq.)

Palladium catalyst (e.g., Pd(PPh₃)₄) (0.05 eq.)[8]

Base (e.g., aqueous Sodium Carbonate solution, 2M) (4.0 eq.)[8]

Solvent system (e.g., Toluene and Ethanol)[8]

Procedure:

To a reaction flask equipped with a reflux condenser and magnetic stirrer, add the

triphenylene boronic ester precursor (1.0 eq.), 1,3-dibromobenzene (1.2 eq.), and the

palladium catalyst (0.05 eq.).[8]

Purge the flask with an inert gas (e.g., Argon or Nitrogen) for 20-30 minutes to create an inert

atmosphere.[8]

Add the degassed solvent system (e.g., a 3:1 mixture of Toluene:Ethanol) followed by the

aqueous sodium carbonate solution.[8]

Heat the reaction mixture to reflux (typically 80-100 °C) and maintain vigorous stirring for 24-

48 hours under the inert atmosphere.[8] Reaction progress can be monitored by Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

After the reaction is complete, cool the mixture to room temperature and add water to

dissolve the inorganic salts.

Extract the product into an organic solvent such as ethyl acetate or dichloromethane.[8]

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g.,

sodium sulfate or magnesium sulfate).[8]
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Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purify the crude product by column chromatography on silica gel to yield the pure 2-(3-
Bromophenyl)triphenylene.[8]

Potential Applications
The rigid, disc-like structure of the triphenylene core makes its derivatives highly valuable in

materials science.[1] The introduction of a bromophenyl group allows for fine-tuning of the

molecule's electronic properties and can also serve as a reactive handle for further

functionalization.

Organic Electronics
Triphenylene-based materials are widely explored for use in organic electronics due to their

excellent thermal stability and charge transport properties.[2][9] They are particularly promising

as components in Organic Light-Emitting Diodes (OLEDs).[1] The bromine substituent can

enhance intersystem crossing, which is beneficial for phosphorescent OLEDs, and can also

influence the hole-mobility of the material.[10] 2-(3-Bromophenyl)triphenylene could function

as a hole-transporting material or as a host material in the emissive layer of an OLED device.

[3]
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Generic OLED Structure

Cathode (-)

Electron Transport Layer (ETL)

Emissive Layer (EML)
(Host + Dopant)

Hole Transport Layer (HTL)

Hole Injection Layer (HIL)

Anode (+)
(e.g., ITO Glass)

Click to download full resolution via product page

Caption: Potential placement of a triphenylene derivative within a generic multi-layer OLED

device.

Advanced Framework Materials
The rigid and symmetric nature of the triphenylene unit makes it an ideal building block for

constructing highly ordered porous materials like Metal-Organic Frameworks (MOFs) and

Covalent Organic Frameworks (COFs).[1][9] These materials have applications in gas storage,

separation, and catalysis.[1] The bromo-substituent on the phenyl ring can be used as a site for

post-synthetic modification, allowing for the introduction of other functional groups to tailor the

properties of the framework.
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Safety Information
Safety data for 2-(3-Bromophenyl)triphenylene indicates that it should be handled with care

in a laboratory setting.

Pictogram: GHS07 (Exclamation mark)[5]

Signal Word: Warning[5]

Hazard Statement: H302 (Harmful if swallowed)[5]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[5]

Conclusion
2-(3-Bromophenyl)triphenylene (C24H15Br) is a specialized aromatic compound with

significant potential as a building block in advanced materials synthesis. While detailed

characterization and application data for this specific molecule are limited in public literature, its

structural motifs are highly relevant to the development of next-generation organic electronics

and porous framework materials. The synthetic routes are accessible through established

organometallic chemistry, primarily Suzuki-Miyaura coupling. For researchers in materials

science and synthetic chemistry, this compound represents a versatile intermediate for creating

complex, functional molecules with tailored optoelectronic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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